Cas no 1396847-88-3 (3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide)

3-(Benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide is a synthetic organic compound featuring a benzenesulfonyl group and a hydroxy-substituted phenylpropylamide moiety. Its structure suggests potential utility as an intermediate in pharmaceutical or fine chemical synthesis, particularly in the development of bioactive molecules. The benzenesulfonyl group may confer enhanced stability or reactivity, while the hydroxy-phenylpropylamide segment could facilitate interactions with biological targets or improve solubility. This compound’s well-defined molecular architecture makes it suitable for precise modifications in medicinal chemistry applications. Its synthesis and purity are critical for ensuring reproducibility in research and industrial settings. Further studies may explore its specific pharmacological or material science applications.
3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide structure
1396847-88-3 structure
Product Name:3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide
CAS No:1396847-88-3
MF:C18H21NO4S
MW:347.428643941879
CID:6454219
Update Time:2025-10-28

3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide
    • Inchi: 1S/C18H21NO4S/c20-17(15-7-3-1-4-8-15)11-13-19-18(21)12-14-24(22,23)16-9-5-2-6-10-16/h1-10,17,20H,11-14H2,(H,19,21)
    • InChI Key: ZKDNKMMRXDSOOL-UHFFFAOYSA-N
    • SMILES: C(NCCC(O)C1=CC=CC=C1)(=O)CCS(C1=CC=CC=C1)(=O)=O

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Additional information on 3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide

Comprehensive Overview of 3-(Benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide (CAS No. 1396847-88-3)

3-(Benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide, with the CAS number 1396847-88-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzenesulfonyl and hydroxy-phenylpropyl functional groups, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a sulfonamide moiety with a hydroxy-phenylpropyl chain, offering versatile reactivity and binding properties.

The compound's CAS No. 1396847-88-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its IUPAC name, 3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide, highlights its complex yet systematic nomenclature, which is critical for accurate identification in scientific literature. The presence of both sulfonyl and amide groups makes it a candidate for studying enzyme inhibition and receptor modulation, topics of high interest in drug design and medicinal chemistry.

In recent years, the demand for sulfonamide derivatives like 3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide has surged due to their role in developing targeted therapies. This compound's potential to interact with biological targets aligns with the growing focus on precision medicine and personalized healthcare. Researchers are exploring its utility in cancer research, neurodegenerative diseases, and metabolic disorders, areas where small-molecule inhibitors are highly sought after.

The synthesis of CAS No. 1396847-88-3 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in peer-reviewed journals. Its physicochemical properties, such as solubility, stability, and bioavailability, are under continuous investigation to optimize its pharmacokinetic profile. These studies are essential for advancing the compound from bench to bedside, a process that resonates with the current emphasis on translational research.

From an industrial perspective, 3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide is a valuable intermediate in the production of high-value pharmaceuticals. Its scalable synthesis and purification methods are topics of ongoing optimization, driven by the need for cost-effective and sustainable manufacturing processes. This aligns with the broader trend of green chemistry and process intensification, which aim to reduce environmental impact while maintaining high yields.

The compound's mechanism of action and structure-activity relationship (SAR) are key areas of exploration. Scientists are leveraging computational chemistry and molecular modeling to predict its interactions with biological targets, a strategy that accelerates drug discovery timelines. These approaches are particularly relevant in the era of artificial intelligence (AI)-driven research, where machine learning algorithms are used to identify promising candidates.

In summary, 3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide (CAS No. 1396847-88-3) represents a compelling subject of study in contemporary chemistry and pharmacology. Its multifaceted applications, from basic research to therapeutic development, underscore its importance in addressing unmet medical needs. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the next generation of biomedical innovations.

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